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Compound of Interest

Compound Name: 4-Butylbenzyl Bromide

Cat. No.: B076339 Get Quote

Chemical Identification and Physical Properties
4-tert-Butylbenzyl bromide is an organic compound characterized by a benzyl group substituted

with a tert-butyl group at the para position and a bromine atom attached to the methylene

group.[1] It is primarily used as a laboratory chemical and an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][2]

Table 1: Chemical Identification

Identifier Value

IUPAC Name 1-(bromomethyl)-4-(tert-butyl)benzene

Synonyms
alpha-Bromo-4-(tert-butyl)toluene, 1-

Bromomethyl-4-tert-butylbenzene

CAS Number 18880-00-7

Molecular Formula C11H15Br

Molecular Weight 227.14 g/mol

InChI Key QZNQSIHCDAGZIA-UHFFFAOYSA-N

SMILES String CC(C)(C)c1ccc(CBr)cc1

Table 2: Physical and Chemical Properties
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Property Value

Physical State Liquid

Appearance Colorless to light yellow liquid[3]

Odor Aromatic[1]

Melting Point 8-12 °C[2]

Boiling Point 93-94 °C at 1.5 mmHg[2]

Density 1.236 g/mL at 25 °C[2]

Refractive Index n20/D 1.545[2]

Flash Point 110 °C (230 °F) - closed cup[2]

Solubility
Soluble in organic solvents like ether and

chloroform; limited solubility in water[1]

Hazard Identification and Classification
4-tert-Butylbenzyl bromide is classified as a hazardous chemical and requires careful handling.

[4]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[5]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[5]

Corrosive to Metals 1
H290: May be corrosive to

metals[5]

The signal word for this chemical is "Danger".[4] It is also described as a lachrymator, a

substance that causes tearing.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1454718.htm
https://cymitquimica.com/cas/18880-00-7/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270768
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270768
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270768
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270768
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270768
https://cymitquimica.com/cas/18880-00-7/
https://www.fishersci.com/store/msds?partNumber=AAH26991&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butylbenzyl-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butylbenzyl-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butylbenzyl-Bromide
https://www.fishersci.com/store/msds?partNumber=AAH26991&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2013/03/Benzyl-Bromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Safety Measures
Detailed protocols for the safe handling, storage, and emergency response are crucial when

working with 4-tert-Butylbenzyl bromide.

Handling and Storage
Handling: Always handle this chemical in a well-ventilated area or under a chemical fume

hood.[7] Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a face shield.[2][7] Avoid breathing mist, vapors, or spray.[4] Do

not allow the substance to come into contact with eyes, skin, or clothing.[4] After handling,

wash hands and any exposed skin thoroughly.[4]

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as acids, strong oxidizing agents, and strong bases. Keep the container tightly closed

and store in a designated corrosives area.[7]

First-Aid Measures
Immediate medical attention is required in case of exposure.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[4] Remove contact lenses if present and easy to do so. Continue rinsing.

[4]

Skin Contact: Immediately remove all contaminated clothing and shoes.[4] Wash the affected

area with soap and plenty of water for at least 15 minutes.[4]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[4] If breathing is difficult, administer oxygen. If the victim is not breathing, give

artificial respiration.[4]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[8]
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Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,

and hydrogen halides.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[4]

Containment and Cleanup: For spills, soak up the material with an inert absorbent material

such as sand, silica gel, or universal binder.[4] Collect the absorbed material into a suitable,

closed container for disposal.[4] Do not allow the chemical to enter the environment.[4]

Toxicological and Ecological Information
Toxicological Information: The toxicological properties of 4-tert-Butylbenzyl bromide have not

been fully investigated.[4] No acute toxicity information is available.[4]

Ecological Information: Information regarding the persistence, degradability,

bioaccumulation, and mobility of this chemical is not readily available.[4] It is advised not to

empty this chemical into drains.[4]

Visualization of SDS Information Flow
The following diagram illustrates the logical flow of information presented in a Safety Data

Sheet, from identification to disposal.
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Caption: Logical flow of key sections in a Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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